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Compound of Interest

Compound Name: Cinchonidine

Cat. No.: B7722743

An In-depth Technical Guide to Cinchonidine: Safety, Handling, and Storage Protocols
For Researchers, Scientists, and Drug Development Professionals

Substance Identification and Properties

Cinchonidine is a cinchona alkaloid, a natural product extracted from the bark of the cinchona
tree.[1] It serves as a diastereomer of cinchonine and finds frequent application in asymmetric
synthesis and as a chiral resolving agent.[1]

1.1 Physical and Chemical Properties

A summary of the key physical and chemical properties of Cinchonidine is presented below.
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Property Value Reference
CAS Number 485-71-2 [2][3]14]

EC Number 207-622-3 [21[3]
Molecular Formula C19H22N20 [2]

Molar Mass 294.4 g/mol [2][3]

White or almost white
Appearance crystalline powder or fine, [1]

colorless needles.[1]

Melting Point 200 - 207 °C [1]

Autoignition Temperature 400 °C/ 752 °F [4]

B Soluble in ethanol, chloroform,
Solubility [1]
and methanol.[1]

n-octanol/water partition
o 2.68 (25 °C) [2][3]
coefficient (log Kow)

Hazard Identification and Toxicological Data

Cinchonidine is classified as a hazardous substance, primarily due to its acute oral toxicity
and its potential to cause skin sensitization.[2][3][4]

2.1 GHS Classification

¢ Acute toxicity, Oral (Category 4), H302: Harmful if swallowed.[2][3][4]

o Skin sensitization (Category 1A), H317: May cause an allergic skin reaction.[2][3][4]
2.2 Toxicological Data Summary

The following table summarizes key toxicological data for Cinchonidine.
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Test Species Route Value Reference
350.82 - 455.8
LD50 Rat Oral [2][3]
mg/kg
Aquatic
LC50 - 68.09 mg/l (48 h) [2]
Invertebrates
ErC50 Algae - 14.5 mg/l (72 h) [2]

2.3 Ecological Information

Environmental fate studies indicate that Cinchonidine is readily biodegradable and does not

have a significant potential for bioaccumulation.[2][3]

Test Result Duration Guideline Reference
) ) Readily
Biodegradation ) 28 days OECD 301 B [3]
biodegradable
Does not
significantly

Bioaccumulative ]
. accumulate in - - [21[3]
potential ]
organisms. BCF:

18.7

Safe Handling and Storage Protocols

3.1 Personal Protective Equipment (PPE)

To ensure personnel safety, the use of appropriate personal protective equipment is mandatory
when handling Cinchonidine.

© 2025 BenchChem. All rights reserved. 3/12 Tech Support


https://www.aropha.com/biodegradable-testing-labs/oecd-201-freshwater-alga-and-cyanobacteria-growth-inhibition-test/
https://www.oecd.org/en/publications/test-no-201-alga-growth-inhibition-test_9789264069923-en.html
https://www.aropha.com/biodegradable-testing-labs/oecd-201-freshwater-alga-and-cyanobacteria-growth-inhibition-test/
https://www.aropha.com/biodegradable-testing-labs/oecd-201-freshwater-alga-and-cyanobacteria-growth-inhibition-test/
https://www.benchchem.com/product/b7722743?utm_src=pdf-body
https://www.aropha.com/biodegradable-testing-labs/oecd-201-freshwater-alga-and-cyanobacteria-growth-inhibition-test/
https://www.oecd.org/en/publications/test-no-201-alga-growth-inhibition-test_9789264069923-en.html
https://www.oecd.org/en/publications/test-no-201-alga-growth-inhibition-test_9789264069923-en.html
https://www.aropha.com/biodegradable-testing-labs/oecd-201-freshwater-alga-and-cyanobacteria-growth-inhibition-test/
https://www.oecd.org/en/publications/test-no-201-alga-growth-inhibition-test_9789264069923-en.html
https://www.benchchem.com/product/b7722743?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7722743?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

PPE Category Item Standard/Specification

Safety glasses with side- )
Conforming to EN166 (EU) or

Eye/Face Protection shields or chemical safety
OSHA 29 CFR 1910.133.[4]

goggles.

Chemical-resistant gloves
(e.g., nitrile rubber, butyl Gloves tested according to EN
rubber). Lab coat or other 374.12][3]

protective clothing.

Skin Protection

Required when ventilation is
NIOSH/MSHA or European ) ] ]
) ) inadequate or if dust formation
Respiratory Protection Standard EN 149 approved o
] occurs. A P2 filter is
respirator.
recommended.[2][4]

3.2 Engineering Controls and Handling Procedures

 All work with Cinchonidine should be conducted in a well-ventilated area.[2] The use of
local exhaust ventilation or a fume hood is strongly recommended to control the generation
of dust.[2]

o Direct contact with skin, eyes, and clothing must be avoided.[2] Inhalation of dust is to be
prevented.[2]

e Personnel should wash hands thoroughly after handling the substance and before breaks.[2]
e Cinchonidine should be kept away from food, drink, and animal feedingstuffs.[2]

3.3 Storage Conditions

» Store in the original, tightly closed container.[3]

e The storage area must be cool, dry, and well-ventilated.[4]

» Protect containers from direct sunlight and sources of heat.[4] Note that thermal
decomposition begins at temperatures exceeding 256 °C.[2]
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e Incompatible Materials: Cinchonidine can react violently with strong oxidizing agents and
acids and must be stored separately.[2][5]

Emergency and First Aid Procedures

4.1 First Aid Measures

o General Advice: Immediately remove all contaminated clothing. If feeling unwell, seek
prompt medical attention and provide the safety data sheet to the medical professional.[2][3]

« If Inhaled: Relocate the individual to an area with fresh air. If respiratory symptoms persist,
seek medical advice.[2][6]

e In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water. If
skin irritation develops or a rash appears, consult a physician.[2][3][6]

e In Case of Eye Contact: Cautiously rinse the eyes with water for several minutes. If the
individual wears contact lenses, remove them if it is easy to do so and continue rinsing. If
eye irritation persists, seek medical attention.[2][3][6]

o If Swallowed: Rinse the mouth with water, provided the person is conscious. Contact a
doctor or a poison control center for guidance.[2][6] Do not induce vomiting.[6]

4.2 Accidental Release Measures

o Personal Precautions: Ensure the area is adequately ventilated. Avoid the formation of dust.
Personnel involved in cleanup must wear the full personal protective equipment specified in
Section 3.1.[4]

o Environmental Precautions: Prevent the spilled material from entering drains, surface water,
or groundwater systems.[2]

* Methods for Cleaning Up: Collect the spilled material using mechanical means such as
sweeping or vacuuming, ensuring that dust generation is minimized. Place the collected
material into suitable, clearly labeled, and closed containers for disposal.[2][4]

Disposal Considerations
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e Cinchonidine and its container are to be treated as hazardous waste and disposed of
accordingly.[3]

» All disposal activities must be conducted by a licensed professional waste disposal service
and must be in full compliance with all applicable local, regional, and national regulations.[3]

» Do not dispose of Cinchonidine with domestic waste or release it into the sewage system.

[3]

Experimental Protocols

The toxicological and ecotoxicological data presented in this guide are derived from studies
conducted according to standardized guidelines from the Organisation for Economic Co-
operation and Development (OECD). The methodologies for the key cited experiments are
detailed below.

6.1 OECD 301 B: Ready Biodegradability - CO2 Evolution Test

This test is designed to determine the potential for a chemical substance to undergo ultimate
aerobic biodegradation.

» Principle: The test substance is exposed to a microbial inoculum in a mineral medium under
aerobic conditions for 28 days. The rate of biodegradation is determined by measuring the
amount of carbon dioxide produced over time.

» Methodology:

o Test Setup: A precise amount of Cinchonidine, sufficient to yield 10-20 mg/L of Total
Organic Carbon (TOC), is added to a flask containing a mineral salt medium.

o Inoculation: The medium is inoculated with microorganisms, typically sourced from the
activated sludge of a municipal wastewater treatment plant.

o Aeration: The test flask is aerated with CO2-free air to ensure aerobic conditions are
maintained throughout the incubation period.

o COZ2 Trapping: The gas exiting the test flask is passed through a series of absorption
bottles containing a known concentration of barium or sodium hydroxide, which traps the
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evolved CO2.

o Measurement: The quantity of CO2 produced is determined periodically by analyzing the
contents of the absorption bottles, either through titration of the remaining hydroxide or by
direct measurement of the inorganic carbon.

o Duration and Endpoint: The test continues for 28 days. A substance is classified as
"readily biodegradable" if it achieves a 60% conversion of its organic carbon to CO2 within
a 10-day window during the 28-day test period.

6.2 OECD 401 (Superseded): Acute Oral Toxicity

Note: This guideline has been officially deleted and replaced by modern alternatives (OECD
420, 423, 425) that significantly reduce the number of animals required. The historical data for
Cinchonidine was likely generated following this protocol.

¢ Principle: The test substance is administered orally in a series of graduated doses to
different groups of laboratory animals (typically rats). The subsequent observation of
mortality and toxic effects allows for the determination of the median lethal dose (LD50).

e Methodology:

o Animals: Healthy, young adult rodents (e.g., rats), which have been fasted, are used. A
minimum of 5 animals is assigned to each dose level.

o Dose Administration: The substance is administered as a single dose via oral gavage. The
volume is kept consistent and minimal, typically not exceeding 1 ml/100 g of body weight
for rodents.

o Observation Period: The animals are closely monitored for mortality, changes in body
weight, and any clinical signs of toxicity for a period of at least 14 days post-
administration.

o Necropsy: A gross necropsy is performed on all animals, including those that die during
the study and all survivors at the termination of the observation period.
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o Endpoint: The primary endpoint is the calculation of the LD50, which is the statistically
derived single dose that is expected to cause death in 50% of the animals tested.

6.3 OECD 202: Daphnia sp. Acute Immobilisation Test

e Principle: This test assesses the acute toxicity of a substance to freshwater invertebrates.
Young daphnids (Daphnia magna) are exposed to various concentrations of the substance
for 48 hours, and the concentration that causes immobilization in 50% of the population
(EC50) is determined.

o Methodology:

o Test Organisms: The test uses Daphnia magna juveniles that are less than 24 hours old at
the start of the exposure.

o Test Design: A minimum of five concentrations of Cinchonidine are prepared in a suitable
agueous medium. For each concentration and the control, at least 20 daphnids are used,
typically divided into four replicate groups of five.

o Exposure: The daphnids are maintained in the test solutions for 48 hours under controlled
conditions of temperature (20 £ 2 °C) and a defined light-dark cycle. Feeding is withheld
during the test.

o Observations: The number of immobilized daphnids is recorded at 24 and 48 hours.
Immobilization is defined as the inability to swim for 15 seconds after the test vessel is
gently agitated.

o Endpoint: The data are statistically analyzed to calculate the 48-hour EC50 value.
6.4 OECD 201: Freshwater Alga and Cyanobacteria, Growth Inhibition Test

o Principle: This study evaluates the effect of a substance on the growth of freshwater
microalgae. Exponentially growing algal cultures are exposed to a range of concentrations of
the test substance over 72 hours.

o Methodology:
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o Test Organism: A standard species of green algae, such as Pseudokirchneriella
subcapitata, is used.

o Test Design: The test consists of at least five concentrations of the substance, with three
replicates for each, and a control group with six replicates.

o Exposure: The algal cultures are incubated in flasks containing the test solutions and a
nutrient-rich medium. The flasks are kept under constant, uniform illumination and
temperature for 72 hours and are continuously shaken to ensure a homogeneous
suspension.

o Measurement: The growth of the algae (biomass) is measured at 24, 48, and 72 hours.
This can be done by counting cells with a microscope or by measuring the culture's optical
density using a spectrophotometer.

o Endpoint: The primary endpoint is the inhibition of the growth rate. The data are used to
calculate the ErC50, which is the concentration of the substance that causes a 50%
reduction in the growth rate compared to the control cultures.

Visualized Protocols and Relationships
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Caption: Safe Handling Workflow for Cinchonidine.
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Exposure Occurs
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If symptoms persist, If irritation or rash occurs, Remove contact lenses if possible. Call a Doctor or

seek medical advice. get medical advice. Continue rinsing. Seek medical advice. Poison Control Center.

Click to download full resolution via product page

Caption: Emergency First Aid Procedures for Cinchonidine Exposure.

Store Separately From:

Violent Reaction Possible Strong Oxidizing Agents

Conditions:
- Cool, dry, well-ventilated _ .
- Tightly closed container Violent Reaction Possible
- Protect from light and heat

Cinchonidine Storage

Acids

Click to download full resolution via product page

Caption: Cinchonidine Storage and Incompatibility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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